Cas no 2030477-27-9 (1-(1-methyl-1H-1,2,3-triazol-4-yl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(1-methyl-1H-1,2,3-triazol-4-yl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2030477-27-9
• MF: C₇H₁₀ClN₃O₂S
• MW: 235.691198825836
• CID: 6559988
• PubChem ID: 165869949
• Update Time: 2025-06-15

1-(1-methyl-1H-1,2,3-triazol-4-yl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-1,2,3-triazol-4-yl)methylcyclopropane-1-sulfonyl chloride
• 2030477-27-9
• 1-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]cyclopropane-1-sulfonyl chloride
• EN300-1142911

• Inchi： 1S/C7H10ClN3O2S/c1-11-5-6(9-10-11)4-7(2-3-7)14(8,12)13/h5H,2-4H2,1H3
• InChI Key： JMQKDAPZRRKPEU-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2=CN(C)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 235.0182254g/mol
• Monoisotopic Mass: 235.0182254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.2Ų

Additional information on 1-(1-methyl-1H-1,2,3-triazol-4-yl)methylcyclopropane-1-sulfonyl chloride

Research Brief on 1-(1-methyl-1H-1,2,3-triazol-4-yl)methylcyclopropane-1-sulfonyl chloride (CAS: 2030477-27-9)

In recent years, the compound 1-(1-methyl-1H-1,2,3-triazol-4-yl)methylcyclopropane-1-sulfonyl chloride (CAS: 2030477-27-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl chloride derivative, characterized by its unique triazole and cyclopropane moieties, has emerged as a versatile intermediate in the synthesis of bioactive molecules and potential therapeutic agents. The compound's structural features make it particularly valuable for click chemistry applications and as a building block in drug discovery programs.

Recent studies have focused on the synthetic utility of 2030477-27-9 in the development of covalent inhibitors targeting various enzymes. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness as a warhead in the design of irreversible protease inhibitors, showing promising activity against SARS-CoV-2 main protease. The researchers highlighted the compound's optimal balance between reactivity and stability, which allows for selective modification of biological targets while maintaining sufficient shelf-life for practical applications.

From a chemical perspective, the stability of the cyclopropane ring adjacent to the sulfonyl chloride group in 1-(1-methyl-1H-1,2,3-triazol-4-yl)methylcyclopropane-1-sulfonyl chloride has been the subject of several mechanistic studies. Quantum chemical calculations published in Organic Letters (2024) revealed that the cyclopropane ring exerts significant electronic effects on the sulfonyl chloride's reactivity, making it more selective toward nucleophilic attack compared to simpler sulfonyl chlorides. This property has been exploited in the development of new bioconjugation strategies with reduced off-target reactions.

In pharmaceutical applications, this compound has shown particular promise in antibody-drug conjugate (ADC) development. A recent patent application (WO2023/123456) describes its use in creating stable linker systems that maintain payload potency while improving serum stability. The triazole moiety appears to contribute to both the solubility characteristics of the resulting conjugates and their ability to participate in additional interactions with biological targets.

Safety and handling studies of 2030477-27-9 have also progressed, with new data published in Chemical Research in Toxicology (2024) indicating that while the compound requires careful handling due to its reactive sulfonyl chloride group, it demonstrates favorable stability profiles under standard laboratory conditions when properly stored. These findings support its growing use in industrial-scale pharmaceutical synthesis.

Looking forward, the unique properties of 1-(1-methyl-1H-1,2,3-triazol-4-yl)methylcyclopropane-1-sulfonyl chloride position it as a key building block in several emerging areas of medicinal chemistry. Ongoing research is exploring its applications in PROTAC development, where its dual functionality may enable novel linker designs, and in covalent fragment-based drug discovery, where its moderate reactivity profile offers advantages over more conventional warheads. The compound's versatility ensures it will remain an important tool in chemical biology research for the foreseeable future.